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Abstract

Petasitenine, a pyrrolizidine alkaloid found in plants of the Petasites genus, is a compound of
significant interest to the scientific community due to its pronounced biological effects, notably
its hepatotoxicity and carcinogenicity. This technical guide provides a comprehensive overview
of Petasitenine, including its chemical identifiers, biological activity, mechanisms of action, and

relevant experimental methodologies.

Chemical Identity and Properties

Petasitenine is a macrocyclic pyrrolizidine alkaloid. Its unique chemical structure is responsible
for its biological activity and toxicity.
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Identifier Value Reference
CAS Number 60102-37-6 [11[2]
Molecular Formula C19H27NO7 [1]
Molecular Weight 381.42 g/mol [1]

(1R,3'R,4R,6R,7R,11Z)-7-
hydroxy-3',6,7,14-

IUPAC Name tetramethylspiro[2,9-dioxa-14- [1]
azabicyclo[9.5.1]heptadec-11-

ene-4,2'-oxirane]-3,8,17-trione

CZQLULNMKQAIQL-
InChl Key [1]
PFDMWMSASA-N

Cl[C@@H]1C[C@@]2(--
INVALID-LINK--

SMILES C)C(=0)0[C@@H]3CCN(C/C  [1]
=C(\C3=0)/COC(=0)
[C@]1(C)O)C

Synonyms Fukinotoxin, NSC-279000 [11[3]

Biological Activity and Mechanism of Action

Petasitenine is primarily known for its toxicological properties. As a pyrrolizidine alkaloid, its
toxicity is mediated by its metabolic activation in the liver.

Hepatotoxicity

The primary toxic effect of Petasitenine is severe liver damage. It is a known hepatotoxin, and
its mechanism involves several cellular processes. The metabolic activation of Petasitenine by
cytochrome P450 enzymes in the liver leads to the formation of highly reactive pyrrolic esters.
These reactive metabolites can then alkylate cellular macromolecules, including proteins and
DNA, leading to cellular dysfunction and death.

Studies on pyrrolizidine alkaloids indicate that their hepatotoxicity is mediated through the
induction of apoptosis via both the intrinsic (mitochondrial) and extrinsic (death receptor)
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pathways. The intrinsic pathway involves the release of cytochrome c¢ from the mitochondria,
leading to the activation of caspase-9 and subsequently caspase-3. The extrinsic pathway is
initiated by the binding of death ligands to their receptors, which activates caspase-8, also
leading to the activation of executioner caspases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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